Sodium Sulfide
Cat. No. B8016389
M. Wt: 78.05 g/mol
InChI Key: GRVFOGOEDUUMBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09290520B2
Procedure details
A 20 weight percent aqueous solution of sodium sulfide was prepared by dissolving sodium sulfide (ca. 428 grams, 5.49 moles) in the form of hydrated flakes (714 grams, ca. 60%) into 1430 grams of water in a 5-liter round-bottomed flask. This solution was then cooled by means of an ice-water bath and converted to an aqueous solution of sodium hydrosulfide by saturating it with an excess of hydrogen sulfide by adding hydrogen sulfide with stirring until no more was absorbed. A portion (163 grams, 0.77 mole) of this sodium hydrosulfide solution was removed. A dropping funnel was charged with octanoyl chloride (794 grams, 4.88 moles). With the temperature of the sodium hydrosulfide solution in the 5-liter flask at 9° C., the addition of the octanoyl chloride to the 5-liter flask was begun with stirring of the contents of the 5-liter flask with a mechanical stirrer. No phase transfer catalyst was added. The addition of the octanoyl chloride was completed over the course of 6.3 hours with a final temperature of 10° C. The contents of the 5-liter flask was kept between 8 and 10° C. during the course of the addition. At this point, a pH measurement, using pH paper, revealed that the solution was alkaline. Additional octanoyl chloride was added dropwise (totaling 15 additional grams) to the stirred solution until a neutral pH reading was obtained. The contents of the 5-liter flask was then allowed to reach ambient temperature and stirring was stopped, yielding a clear, slightly viscous, one-phase aqueous solution of sodium thiooctanoate and sodium chloride.
Identifiers
|
REACTION_CXSMILES
|
[S-2:1].[Na+:2].[Na+].[SH-].[Na+].[C:6]([Cl:15])(=[O:14])[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13]>O>[S-2:1].[Na+:2].[Na+:2].[C:6]([O-:14])(=[S:1])[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13].[Na+:2].[Cl-:15].[Na+:2] |f:0.1.2,3.4,7.8.9,10.11,12.13|
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
428 g
|
|
Type
|
reactant
|
|
Smiles
|
[S-2].[Na+].[Na+]
|
|
Name
|
|
|
Quantity
|
1430 g
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
163 g
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
Step Five
|
Name
|
|
|
Quantity
|
794 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring until
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
This solution was then cooled by means of an ice-water bath
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
by saturating it with an excess of hydrogen sulfide
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by adding hydrogen sulfide
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
no more was absorbed
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
with stirring of the contents of the 5-liter flask with a mechanical stirrer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
No phase transfer catalyst was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was completed over the course of 6.3 hours
|
|
Duration
|
6.3 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
temperature of 10° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The contents of the 5-liter flask was kept between 8 and 10° C. during the course of the addition
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reading was obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to reach ambient temperature
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirring
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[S-2].[Na+].[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCC)(=S)[O-].[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Cl-].[Na+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Patent
US09290520B2
Procedure details
A 20 weight percent aqueous solution of sodium sulfide was prepared by dissolving sodium sulfide (ca. 428 grams, 5.49 moles) in the form of hydrated flakes (714 grams, ca. 60%) into 1430 grams of water in a 5-liter round-bottomed flask. This solution was then cooled by means of an ice-water bath and converted to an aqueous solution of sodium hydrosulfide by saturating it with an excess of hydrogen sulfide by adding hydrogen sulfide with stirring until no more was absorbed. A portion (163 grams, 0.77 mole) of this sodium hydrosulfide solution was removed. A dropping funnel was charged with octanoyl chloride (794 grams, 4.88 moles). With the temperature of the sodium hydrosulfide solution in the 5-liter flask at 9° C., the addition of the octanoyl chloride to the 5-liter flask was begun with stirring of the contents of the 5-liter flask with a mechanical stirrer. No phase transfer catalyst was added. The addition of the octanoyl chloride was completed over the course of 6.3 hours with a final temperature of 10° C. The contents of the 5-liter flask was kept between 8 and 10° C. during the course of the addition. At this point, a pH measurement, using pH paper, revealed that the solution was alkaline. Additional octanoyl chloride was added dropwise (totaling 15 additional grams) to the stirred solution until a neutral pH reading was obtained. The contents of the 5-liter flask was then allowed to reach ambient temperature and stirring was stopped, yielding a clear, slightly viscous, one-phase aqueous solution of sodium thiooctanoate and sodium chloride.
Identifiers
|
REACTION_CXSMILES
|
[S-2:1].[Na+:2].[Na+].[SH-].[Na+].[C:6]([Cl:15])(=[O:14])[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13]>O>[S-2:1].[Na+:2].[Na+:2].[C:6]([O-:14])(=[S:1])[CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH3:13].[Na+:2].[Cl-:15].[Na+:2] |f:0.1.2,3.4,7.8.9,10.11,12.13|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
428 g
|
|
Type
|
reactant
|
|
Smiles
|
[S-2].[Na+].[Na+]
|
|
Name
|
|
|
Quantity
|
1430 g
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
Step Four
|
Name
|
|
|
Quantity
|
163 g
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
Step Five
|
Name
|
|
|
Quantity
|
794 g
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Six
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[SH-].[Na+]
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Step Seven
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)(=O)Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
with stirring until
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
This solution was then cooled by means of an ice-water bath
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
by saturating it with an excess of hydrogen sulfide
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by adding hydrogen sulfide
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
no more was absorbed
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
with stirring of the contents of the 5-liter flask with a mechanical stirrer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
No phase transfer catalyst was added
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was completed over the course of 6.3 hours
|
|
Duration
|
6.3 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
temperature of 10° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The contents of the 5-liter flask was kept between 8 and 10° C. during the course of the addition
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
reading was obtained
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to reach ambient temperature
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirring
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[S-2].[Na+].[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(CCCCCCC)(=S)[O-].[Na+]
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[Cl-].[Na+]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
